8-((5-Methyl-1H-imidazol-4-yl)methyl)quinoline

• Molecular Formula: C14H13N3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 8-[(5-methyl-1H-imidazol-4-yl)methyl]quinoline
• InChI: InChI=1S/C14H13N3/c1-10-13(17-9-16-10)8-12-5-2-4-11-6-3-7-15-14(11)12/h2-7,9H,8H2,1H3,(H,16,17)
• InChI Key: MNJMCOHWJLWTEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN1)CC2=CC=CC3=C2N=CC=C3

Description

8-((5-Methyl-1H-imidazol-4-yl)methyl)quinoline is a useful research compound. Its molecular formula is C14H13N3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (4) (0.71 g, 1.48 mmol) and red phosphorus (0.46 g, 14.18 mmol) in hydroiodic acid (57% in water, 6 mL) was heated in a sealed tube at 160° C. overnight. The reaction mixture was cooled to room temperature, and the sealed tube was slowly opened to release the gas built up inside. The content was poured into crushed ice, and carefully basified with NaOH (aq) to pH>7. The aqueous layer was diluted with chloroform/isopropanol (3:1, 100 mL). The mixture was filtered through a bed of Celite to removed phosphorus. The layers were separated and the aqueous layer was extracted twice with chloroform/isopropanol (3:1, 100 mL). The pooled to organic layers were dried over magnesium sulfate. The mixture was filtered and the solvents were removed under vacuum. The residue was purified by chromatography on silica gel with 2% ammonia saturated methanol in dichloromethane to give 8-((5-methyl-1H-imidazol-4-yl)methyl)quinoline (5) as a light yellow solid (0.23 g, 1.05 mmol, 71% yield). 30 mg of (5) was passed through reverse phase HPLC to give 26.5 mg of an analytically pure sample.